Cas no 62368-88-1 (Cycloheptanone, 2-[2-(4-methoxyphenyl)-2-oxoethyl]-)

• Product Name: Cycloheptanone, 2-[2-(4-methoxyphenyl)-2-oxoethyl]-
• CAS No: 62368-88-1
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 447685
• PubChem ID: 71387188
• Update Time: 2025-04-19

Cycloheptanone, 2-[2-(4-methoxyphenyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 2-[2-(4-methoxyphenyl)-2-oxoethyl]-
• 2-[2-(4-methoxyphenyl)-2-oxoethyl]cycloheptan-1-one
• DTXSID70809325
• 62368-88-1

• Inchi： 1S/C16H20O3/c1-19-14-9-7-12(8-10-14)16(18)11-13-5-3-2-4-6-15(13)17/h7-10,13H,2-6,11H2,1H3
• InChI Key： GESHANFUKCHDEH-UHFFFAOYSA-N
• SMILES： O=C1CCCCCC1CC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 260.1413
• Monoisotopic Mass: 260.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37